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Compound of Interest

Compound Name: 1,3-Dihydroimidazol-2-one

Cat. No.: B031500

For Immediate Reference: The disposal of 1,3-Dihydroimidazol-2-one, also known as
ethylene urea, must be managed as hazardous chemical waste. Under no circumstances
should this compound be disposed of in general laboratory trash or down the drain. This guide
provides comprehensive procedures for the safe handling and disposal of 1,3-
Dihydroimidazol-2-one, a compound utilized in various research and development
applications. Adherence to these protocols is critical for ensuring personnel safety and
environmental compliance.

Hazard Assessment and Safety Precautions

1,3-Dihydroimidazol-2-one is a hazardous substance requiring careful handling. The primary
hazards associated with this compound are summarized below.

Table 1: Hazard Profile of 1,3-Dihydroimidazol-2-one
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Precautionary Statement

Hazard Classification Description
Codes
Acute Toxicity, Oral (Category )
2) Harmful if swallowed. P301 + P312
Skin Corrosion/Irritation Causes severe skin burns and P260, P280, P303 + P361 +
(Category 1C) eye damage. P353

Serious Eye Damage/Eye )
o Causes serious eye damage. P305 + P351 + P338
Irritation (Category 1)

Reproductive Toxicity

May damage the unborn child. P201, P202, P308 + P313
(Category 1B)

_ L May cause respiratory
Respiratory Irritation itat P261, P304 + P340 + P310
Irrication.

Personal Protective Equipment (PPE): All personnel handling 1,3-Dihydroimidazol-2-one
must wear the following PPE:

» Gloves: Chemically resistant nitrile gloves.
o Eye Protection: Chemical splash goggles or safety glasses with side shields.
o Lab Coat: A standard laboratory coat, buttoned.

» Respiratory Protection: A NIOSH-approved respirator is recommended if handling fine
powders or if there is a risk of aerosolization. All handling of the solid material should be
performed in a certified chemical fume hood.

Waste Collection and Segregation

Proper segregation of waste is crucial to prevent dangerous reactions and to ensure compliant
disposal.

Step-by-Step Waste Collection Protocol:

e Solid Waste:
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o Collect all dry chemical waste, including contaminated gloves, weighing paper, and paper
towels, in a designated, leak-proof, and clearly labeled hazardous waste container.

o Use a scoop or spatula to carefully transfer solid 1,3-Dihydroimidazol-2-one to avoid
generating dust.

o If disposing of the original container with residual product, ensure the cap is tightly sealed.

 Liquid Waste (Solutions):

o Solutions containing 1,3-Dihydroimidazol-2-one should be collected in a separate,
sealed, and clearly labeled hazardous waste container.

o Do not mix this waste with other chemical waste streams unless compatibility has been
definitively confirmed. This compound is known to react with strong acids, bases, and
oxidizing agents.

e Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "1,3-Dihydroimidazol-2-one" or "Ethylene Urea".

o Include the approximate concentration and other components of the waste mixture.
e Storage:

o Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

Disposal Procedures

The primary and recommended disposal route for 1,3-Dihydroimidazol-2-one is through a
licensed hazardous waste disposal company.

Operational Disposal Plan:

» Contact Environmental Health and Safety (EHS): All disposal of 1,3-Dihydroimidazol-2-one
must be coordinated through your institution's EHS department. They will arrange for a
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scheduled pickup by a certified hazardous waste contractor.

» Provide a Waste Inventory: Be prepared to provide the EHS department with a complete
inventory of the waste, including the chemical name, quantity, and any other constituents in
the waste container.

o On-site Chemical Treatment (Not Recommended without Expert Consultation): While
chemical neutralization or degradation may be technically feasible, it is not recommended for
routine laboratory disposal due to the potential for hazardous reactions and byproducts. For
instance, reaction with hypochlorite can produce toxic chloramines. Any consideration of on-
site treatment must be conducted only by highly trained personnel after a thorough risk
assessment and in consultation with your institution's EHS department.

Spill Management

In the event of a spill, immediate and appropriate action is critical.

» Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
» Ventilate: Ensure the area is well-ventilated.

o Containment: For small spills, and only if you are trained to do so, contain the spill with an
inert absorbent material (e.g., sand, vermiculite).

o Cleanup: Carefully scoop the absorbent material into a designated hazardous waste
container.

o Decontamination: Decontaminate the spill area with an appropriate solvent (e.g., ethanol or
isopropanol) and absorbent materials. Dispose of all cleaning materials as hazardous solid
waste.

* Reporting: Report all spills to your laboratory supervisor and your institution's EHS
department.

Mandatory Visualization

The following diagram illustrates the decision-making workflow for the proper disposal of 1,3-
Dihydroimidazol-2-one waste.
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Caption: Disposal workflow for 1,3-Dihydroimidazol-2-one.

¢ To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 1,3-
Dihydroimidazol-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b031500#1-3-dihydroimidazol-2-one-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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